Cas no 1220021-62-4 (N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride)

• Product Name: N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride
• CAS No: 1220021-62-4
• MF: C₁₅H₃₂Cl₂N₂
• MW: 311.333982467651
• CID: 4687911
• Update Time: 2025-05-22

N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-N-[2-(2-piperidinyl)ethyl]cyclohexanaminedihydrochloride
• n-ethyl-n-[2-(2-piperidinyl)ethyl]cyclohexanamine dihydrochloride
• N-Ethyl-N-(2-(piperidin-2-yl)ethyl)cyclohexanamine dihydrochloride
• N-ethyl-N-[2-(piperidin-2-yl)ethyl]cyclohexanamine dihydrochloride
• N-Ethyl-N-(2-piperidin-2-ylethyl)cyclohexanamine;dihydrochloride
• N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride

• Inchi： 1S/C15H30N2.2ClH/c1-2-17(15-9-4-3-5-10-15)13-11-14-8-6-7-12-16-14;;/h14-16H,2-13H2,1H3;2*1H
• InChI Key： JEZSFRDZNWWECA-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(CC)(CCC1CCCCN1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 199
• Topological Polar Surface Area: 15.3

N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride

N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride: A Comprehensive Overview

The compound with CAS No. 1220021-62-4, known as N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which combines elements of piperidine, cyclohexane, and ethyl groups, all of which contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride in drug development, particularly in the design of bioactive molecules with potential therapeutic applications. Its structure allows for a wide range of interactions, making it a valuable tool in medicinal chemistry. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its stability and reactivity to create novel compounds with desired pharmacokinetic profiles.

The synthesis of N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic methodology have made it possible to achieve higher yields and better purity levels, which are critical for its use in preclinical studies. The compound's dihydrochloride salt form is particularly advantageous, as it enhances solubility and stability, making it easier to handle in laboratory settings.

In terms of applications, N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride has shown promise in various areas of research. For instance, its ability to modulate cellular signaling pathways has led to investigations into its potential as an anti-inflammatory or neuroprotective agent. Additionally, its structural versatility has made it a valuable substrate for the study of enzyme-catalyzed reactions, providing insights into catalytic mechanisms and substrate specificity.

One of the most exciting developments involving this compound is its role in the creation of bioconjugates. By attaching functional groups or targeting ligands to N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride, researchers have been able to develop molecules with enhanced delivery capabilities. These bioconjugates hold great potential in targeted drug delivery systems, where precise localization of therapeutic agents can significantly improve efficacy while minimizing side effects.

The safety and toxicity profile of N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride have also been extensively studied. Preclinical data suggest that it exhibits low toxicity at therapeutic doses, making it a promising candidate for further exploration in clinical settings. However, ongoing research is focused on optimizing its pharmacokinetics to ensure maximum bioavailability and minimal adverse effects.

In conclusion, N-Ethyl-N-2-(2-piperidinyl)ethylcyclohexanaminedihydrochloride (CAS No. 1220021-62-4) represents a significant advancement in the field of organic chemistry and pharmacology. Its unique structure, versatile applications, and favorable safety profile make it a valuable compound for both academic research and industrial development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in the creation of innovative therapeutic agents.